Cas no 1805990-93-5 (4-(Chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid)

• Product Name: 4-(Chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid
• CAS No: 1805990-93-5
• MF: C₉H₇ClF₃NO₄
• MW: 285.604392290115
• CID: 4841617
• Update Time: 2025-06-20

4-(Chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid

• Inchi： 1S/C9H7ClF3NO4/c1-17-5-3-14-7(18-9(11,12)13)6(8(15)16)4(5)2-10/h3H,2H2,1H3,(H,15,16)
• InChI Key： LVXKTJWQHHHTSE-UHFFFAOYSA-N
• SMILES： ClCC1C(=CN=C(C=1C(=O)O)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.3
• Topological Polar Surface Area: 68.6

Additional information on 4-(Chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid

Introduction to 4-(Chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1805990-93-5)

4-(Chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid, identified by its CAS number 1805990-93-5, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and synthetic utility. The presence of multiple functional groups, including a chloromethyl substituent, a methoxy group, and a trifluoromethoxy group, makes this molecule a versatile intermediate in the synthesis of more complex chemical entities.

The chloromethyl moiety in the molecule is particularly noteworthy due to its reactivity, which allows for further functionalization through nucleophilic addition reactions. This feature makes it a valuable building block in the construction of larger molecular frameworks, particularly in the development of novel drug candidates. The methoxy and trifluoromethoxy groups contribute to the compound's overall electronic properties and influence its interaction with biological targets. The trifluoromethoxy group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug molecules.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their improved pharmacokinetic properties. The incorporation of fluorine atoms into drug molecules can lead to increased lipophilicity, reduced metabolic clearance, and enhanced binding to biological receptors. The trifluoromethoxy group in 4-(Chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid exemplifies this trend, making it an attractive candidate for further exploration in medicinal chemistry.

Current research in the field of pyridine derivatives has shown promising results in various therapeutic areas. For instance, studies have demonstrated the potential of pyridine-based compounds as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The structural features of 4-(Chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid, particularly the combination of electron-withdrawing and electron-donating groups, make it a suitable candidate for such applications.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to introduce the desired functional groups efficiently. The complexity of its synthesis underscores its value as a specialized intermediate in industrial applications.

One of the most compelling aspects of 4-(Chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid is its potential as a scaffold for drug discovery. By modifying its core structure or appending additional functional groups, researchers can generate libraries of compounds with tailored biological activities. This approach has been successfully applied in high-throughput screening campaigns to identify novel therapeutic agents.

The role of computational chemistry and molecular modeling has become increasingly important in the design and optimization of such compounds. These tools allow researchers to predict the behavior of molecules before they are synthesized, saving time and resources. In the case of 4-(Chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid, computational studies have helped elucidate its interactions with potential biological targets, providing insights into its mechanism of action.

The agrochemical industry also benefits from the versatility of pyridine derivatives like this compound. Pyridine-based compounds are widely used as herbicides, fungicides, and insecticides due to their efficacy and environmental compatibility. The unique combination of functional groups in 4-(Chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid makes it a promising candidate for developing new agrochemical products that meet the growing demand for sustainable farming practices.

In conclusion,4-(Chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1805990-93-5) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its structural features and reactivity make it an invaluable intermediate for synthesizing complex molecules with diverse biological activities. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and agricultural innovation.